Cas no 1427379-86-9 ((1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride)
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride
-
- Inchi: 1S/C4H8N4.ClH/c1-8-4(2-5)6-3-7-8;/h3H,2,5H2,1H3;1H
- InChI Key: IAXSXYVRAHEWAN-UHFFFAOYSA-N
- SMILES: C(C1=NC=NN1C)N.Cl
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M326748-10mg |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M326748-50mg |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M326748-100mg |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Chemenu | CM433109-100mg |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 95%+ | 100mg |
$249 | 2023-02-02 | |
| Enamine | EN300-124063-0.05g |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 95% | 0.05g |
$216.0 | 2023-06-08 | |
| Enamine | EN300-124063-0.1g |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 95% | 0.1g |
$322.0 | 2023-06-08 | |
| Enamine | EN300-124063-0.25g |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 95% | 0.25g |
$459.0 | 2023-06-08 | |
| Enamine | EN300-124063-0.5g |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 95% | 0.5g |
$723.0 | 2023-06-08 | |
| Enamine | EN300-124063-1.0g |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 95% | 1g |
$928.0 | 2023-06-08 | |
| Enamine | EN300-124063-2.5g |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride |
1427379-86-9 | 95% | 2.5g |
$1819.0 | 2023-06-08 |
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride
Introduction to (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride (CAS No. 1427379-86-9)
(1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1427379-86-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.
The structure of (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride consists of a triazole ring substituted with a methyl group at the 1-position and an amine group at the 5-position, with the entire molecule salted with hydrochloride. This unique structural configuration imparts distinct chemical and pharmacological properties that make it a valuable candidate for further research and development in medicinal chemistry.
In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential roles in antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The presence of the triazole ring in (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride contributes to its ability to interact with various biological targets, making it a promising scaffold for drug discovery.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The amine and hydrochloride functionalities provide reactive sites that can be further modified through various chemical transformations. This flexibility allows researchers to explore diverse structural modifications aimed at optimizing pharmacological properties such as solubility, bioavailability, and target specificity.
Recent studies have highlighted the importance of heterocyclic compounds in drug development. Triazoles, in particular, have shown remarkable efficacy in modulating enzyme activity and receptor binding. For instance, derivatives of triazoles have been reported to inhibit kinases and other enzymes involved in cancer progression. The compound (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride is being investigated for its potential to disrupt these pathways by interacting with key molecular targets.
The pharmacological profile of (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride is further enhanced by its ability to cross cell membranes due to its cationic nature. This property is particularly advantageous for developing drugs that require intracellular action. Additionally, the hydrochloride salt form improves stability and solubility, making it more suitable for formulation into pharmaceutical products.
In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and neoplastic diseases. These findings are supported by computational modeling studies that predict favorable binding interactions between (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride and target proteins.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a triazole precursor followed by functional group transformations to introduce the amine and hydrochloride components. Advanced synthetic methodologies ensure high yield and purity, which are critical for pharmaceutical applications.
As research continues to uncover new therapeutic targets and mechanisms, compounds like (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride are expected to play a pivotal role in developing novel treatments. The combination of structural diversity and biological activity makes this class of compounds particularly attractive for drug discovery efforts.
The development of new drugs is a complex process that requires meticulous evaluation of safety and efficacy. Preclinical studies are essential to assess the potential therapeutic benefits of (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride before moving into human trials. These studies will provide critical insights into its pharmacokinetics, pharmacodynamics, and potential side effects.
The impact of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for researchers exploring new chemical scaffolds and drug design strategies. The insights gained from studying (1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride could pave the way for future discoveries in medicinal chemistry.
In conclusion,(1-methyl-1H-1,2,4-triazol...
1427379-86-9 ((1-methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)